Cas no 80008-69-1 (5-Bromo-3-indolyl phosphate p-toluidine salt)

• Product name: 5-Bromo-3-indolyl phosphate p-toluidine salt
• CAS No: 80008-69-1
• MF: C₁₅H₁₆BrN₂O₄P
• MW: 399.176303863525
• CID: 720072
• PubChem ID: 91658930

5-Bromo-3-indolyl phosphate p-toluidine salt Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-indolyl- phosphate p-toluidine salt
• (5-bromo-1H-indol-3-yl) phosphate,(4-methylphenyl)azanium
• 5-BROMO-3-INDOXYL PHOSPHATE, P-TOLUIDINE SALT
• S07-0043
• S07-043
• W0421
• 4-Methyl-benzenamine compd. with 5-bromo-1H-indol-3-yl dihydrogen phosphate
• 5-Bromo-3-indolyl phosphate p-toluidine salt
• 5-Bromo-1H-indol-3-ol dihydrogen phosphate (ester) compd with 4-methylbenzenamine
• Blue phosphate, p-toluidine salt
• 5-bromo-1H-indol-3-yl dihydrogen phosphate
• (5-bromo-1H-indol-3-yl) phosphate
• 5-Bromo-3-Indoxyl Phosphate p-Toluidine Salt extrapure, 98%
• 80008-69-1
• CS-0179170
• 5-Bromo-3-indolyl phosphate, p-toluidine salt
• MFCD03427361
• 5-BROMO-3-INDOLYLPHOSPHATEP-TOLUIDINESALT
• (5-bromo-1H-indol-3-yl) dihydrogen phosphate;4-methylaniline

• Inchi： 1S/C8H7BrNO4P.C7H9N/c9-5-1-2-7-6(3-5)8(4-10-7)14-15(11,12)13;1-6-2-4-7(8)5-3-6/h1-4,10H,(H2,11,12,13);2-5H,8H2,1H3
• InChI Key： MTKYSMVJOACNBO-UHFFFAOYSA-N
• SMILES： CC1C=CC(N)=CC=1.O(C1=CNC2C=CC(Br)=CC1=2)P(O)(O)=O

Computed Properties

• Exact Mass: 398.00300
• Monoisotopic Mass: 398.00311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 118.38000
• LogP: 4.56030

5-Bromo-3-indolyl phosphate p-toluidine salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromo-3-indolyl phosphate p-toluidine salt Customs Data

• HS CODE：2933998090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates